Cas no 871837-59-1 (Butanamide,N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]-)

• Product Name: Butanamide,N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]-
• CAS No: 871837-59-1
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 1865377
• PubChem ID: 137210056
• Update Time: 2025-04-21

Butanamide,N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-[3-[1,3-dihydro-3-(hydroxyimino)-2H-indol-2-ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]-
• 871837-59-1
• HY-156879
• BDBM50166076
• CHEMBL3799585
• DA-70947
• CS-0900475
• Antiproliferative agent-40
• DTXSID901116114
• N-[3-[1,3-Dihydro-3-(hydroxyimino)-2H-indol-2-ylidene]-2,3-dihydro-2-oxo-1H-indol-5-yl]butanamide

• Inchi： 1S/C20H18N4O3/c1-2-5-16(25)21-11-8-9-15-13(10-11)17(20(26)23-15)19-18(24-27)12-6-3-4-7-14(12)22-19/h3-4,6-10,22-23,26H,2,5H2,1H3,(H,21,25)
• InChI Key： ZRISDKWHKCXVEB-UHFFFAOYSA-N
• SMILES： OC1=C(C2=C(C3C=CC=CC=3N2)N=O)C2C=C(C=CC=2N1)NC(CCC)=O

Computed Properties

• Exact Mass: 362.13789045Da
• Monoisotopic Mass: 362.13789045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų